Cas no 2963-65-7 (6-methyl-2-phenyl-1H-1,3-benzodiazole)

• Product Name: 6-methyl-2-phenyl-1H-1,3-benzodiazole
• CAS No: 2963-65-7
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• MDL: MFCD00458486
• CID: 1438844
• PubChem ID: 759422
• Update Time: 2025-04-20

6-methyl-2-phenyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5-methyl-2-phenyl-
• 6-methyl-2-phenyl-1H-benzimidazole
• 6-methyl-2-phenyl-1H-1,3-benzodiazole
• 5-Methyl-2-phenyl-1H-benzo[d]imidazole
• F3162-0015
• AG-205/03762044
• 5-methyl-2-phenyl-1H-benzimidazole
• ALBB-032642
• 5-Methyl-2-phenyl-1H-benzoimidazole
• DB-306782
• AKOS000634477
• 1H-Benzimidazole, 6-methyl-2-phenyl-
• LS-12179
• 5-METHYL-2-PHENYL-1H-1,3-BENZODIAZOLE
• 5-Methyl-2-phenyl-1H-1,3-benzimidazole
• SR-01000389463-1
• MFCD00458486
• SR-01000389463
• CCG-15112
• Z666479366
• CS-0328088
• DTXSID70353954
• SCHEMBL276208
• 2963-65-7
• 6-methyl-2-phenyl-1H-benzo[d]imidazole
• AKOS005421470
• STK239040

• MDL： MFCD00458486
• Inchi： 1S/C14H12N2/c1-10-7-8-12-13(9-10)16-14(15-12)11-5-3-2-4-6-11/h2-9H,1H3,(H,15,16)
• InChI Key： TUTVDOPAKOUNQV-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 208.10016
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68